Cas no 2248373-25-1 (Tert-butyl 2-(4-amino-3-chlorophenyl)acetate)

• Product Name: Tert-butyl 2-(4-amino-3-chlorophenyl)acetate
• CAS No: 2248373-25-1
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5870860
• PubChem ID: 137940883
• Update Time: 2025-05-24

Tert-butyl 2-(4-amino-3-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6510719
• 2248373-25-1
• Tert-butyl 2-(4-amino-3-chlorophenyl)acetate

• Inchi： 1S/C12H16ClNO2/c1-12(2,3)16-11(15)7-8-4-5-10(14)9(13)6-8/h4-6H,7,14H2,1-3H3
• InChI Key： FOIJGUIYCOBYSV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-(4-amino-3-chlorophenyl)acetate

Tert-butyl 2-(4-amino-3-chlorophenyl)acetate (CAS No: 2248373-25-1)

Tert-butyl 2-(4-amino-3-chlorophenyl)acetate, with the CAS number 2248373-25-1, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to an acetate moiety, which is further connected to a phenyl ring substituted with amino and chloro groups. This combination of functional groups makes it a versatile compound with diverse reactivity and biological activity.

The synthesis of Tert-butyl 2-(4-amino-3-chlorophenyl)acetate typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have explored the use of microwave-assisted synthesis to expedite the formation of this compound, leveraging its thermally activated reaction pathways.

One of the most notable applications of this compound is in the field of drug discovery. The presence of an amino group on the aromatic ring allows for potential hydrogen bonding interactions, which are crucial in many biological systems. This feature makes Tert-butyl 2-(4-amino-3-chlorophenyl)acetate a valuable intermediate in the synthesis of bioactive molecules, including antiviral and anticancer agents. Recent studies have highlighted its role as a lead compound in developing inhibitors for specific enzymes involved in disease pathways.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions, which is advantageous for oral administration. However, its stability under physiological conditions requires further investigation to ensure optimal bioavailability. Researchers are currently exploring strategies to modify its structure to enhance its pharmacokinetic profile without compromising its biological activity.

The incorporation of a tert-butyl group provides steric protection to the acetate moiety, which can be selectively removed under specific reaction conditions. This feature is exploited in various chemical transformations, such as nucleophilic acyl substitutions, where controlled deprotection is essential for achieving desired products. Recent research has demonstrated the utility of this compound as a substrate in click chemistry reactions, enabling rapid assembly of complex molecules.

From an environmental standpoint, the degradation pathways of Tert-butyl 2-(4-amino-3-chlorophenyl)acetate are being studied to assess its eco-friendliness. Initial findings suggest that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. These studies are crucial for ensuring sustainable practices in chemical manufacturing and minimizing ecological impact.

In conclusion, Tert-butyl 2-(4-amino-3-chlorophenyl)acetate (CAS No: 2248373-25-1) stands out as a pivotal compound with wide-ranging applications in organic synthesis and drug development. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in advancing modern chemistry and medicine.